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A Clinical Showdown: Variolink Esthetic LC vs.
Vitique for Ceramic Veneers
A detailed comparison of two leading light-cured resin cements for the permanent cementation

of ceramic veneers, this guide synthesizes available clinical and in-vitro data to assist

researchers and dental professionals in making informed material selections. The focus is on

providing a comparative analysis of their performance, supported by experimental evidence.

This guide delves into the clinical performance of Ivoclar Vivadent's Variolink Esthetic LC and

DMG's Vitique, two prominent light-cured resin cements in aesthetic dentistry. The comparison

is primarily based on a short-term clinical study, supplemented by in-vitro data where available,

to provide a comprehensive overview of their properties and performance for the cementation

of ceramic veneers.

Material Composition and Properties
A fundamental understanding of the material composition is crucial for predicting clinical

behavior. Variolink Esthetic LC is a resin cement based on a matrix of urethane dimethacrylate

(UDMA) and other methacrylate monomers, with inorganic fillers such as ytterbium trifluoride

and mixed spheroidal oxides. In contrast, Vitique is described as a light-curing, composite-

based cement system, with manufacturer literature highlighting its patented monomer formula

for easy excess removal.[1][2][3]
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Property Variolink Esthetic LC Vitique

Cement Type Light-cured resin cement
Light-cured, composite-based

cement

Monomer Matrix

Urethane dimethacrylate

(UDMA) and other

methacrylates

Patented monomer formula

Filler
Ytterbium trifluoride, mixed

spheroidal oxide

Information not specified in

available independent studies

Clinical Performance: A Head-to-Head Comparison
A recent observational study by Al-Anezi et al. (2025) provides the most direct clinical

comparison of Variolink Esthetic LC and Vitique for the cementation of lithium disilicate

ceramic veneers over a three-month period.[4][5] The study evaluated key clinical parameters,

offering valuable insights into their short-term performance.

Data from Clinical Observation Study
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Clinical Parameter
Variolink Esthetic
LC

Vitique
Statistical
Significance

Color Difference (ΔE)

at 1 week
2.13 ± 2.17 1.91 ± 1.79

p = 0.673 (No

significant difference)

Color Difference (ΔE)

at 3 months
2.30 ± 1.42 2.22 ± 1.54

p = 0.751 (No

significant difference)

Plaque Index (Score

0) at 1 week
91.7% of cases 91.7% of cases Not applicable

Plaque Index (Score

0) at 3 months
96.7% of cases 96.7% of cases Not applicable

Bleeding Index (Score

0) at 1 week
95.0% of patients 95.0% of patients Not applicable

Bleeding Index (Score

0) at 3 months
98.3% of patients 98.3% of patients Not applicable

Marginal Adaptation

Most restorations

showed perfect

adaptation or minor

discrepancies

Most restorations

showed perfect

adaptation or minor

discrepancies

No significant

differences reported

Marginal Discoloration Minimal Minimal
No significant

differences reported

Data sourced from Al-Anezi et al. (2025).[4][5]

The study concluded that both Variolink Esthetic LC and Vitique demonstrated excellent short-

term clinical performance, with no significant differences observed in terms of color stability,

marginal adaptation, and biocompatibility.[4][5]

In-Vitro Performance Data
While direct comparative in-vitro studies are limited, independent research on Variolink
Esthetic LC provides further performance indicators.
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Bond Strength
Data on the shear bond strength of Variolink Esthetic LC to lithium disilicate varies across

studies, which can be attributed to different testing methodologies and aging protocols.

Study Substrate Bond Strength (MPa)

Alkhurays M, Alqahtani F.

(2019)

Lithium Disilicate (Acid-etch

group)
Not specified for VLE alone

Alkhurays M, Alqahtani F.

(2019)

Lithium Disilicate (Micro-etch

group)
Not specified for VLE alone

Note: The study by Alkhurays et al. evaluated Variolink Esthetic (VLE) in both light-cure and

dual-cure versions but did not provide separate bond strength values for the LC version in the

abstract.

Color Stability
In-vitro studies on the color stability of Variolink Esthetic LC have yielded mixed results. One

study reported that Variolink NLC (a predecessor to Esthetic LC) showed significant color

change after accelerated artificial aging. Another study indicated that light-cured resin cements

generally exhibit greater color stability than dual-cured versions. It is important to note that in-

vitro aging protocols may not fully replicate clinical conditions.

Experimental Protocols
To ensure transparency and reproducibility, the methodologies of the key cited clinical study are

detailed below.

Clinical Evaluation Protocol (Al-Anezi et al., 2025)
This section outlines the methodology employed in the observational study comparing

Variolink Esthetic LC and Vitique.[4][5]

Patient Selection:
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60 patients (49 female, 11 male) aged 18-45 years requiring ceramic veneers on anterior

teeth.

Patients were divided into two groups of 30, one for each cement system.

Veneer Fabrication:

All veneers were fabricated from lithium disilicate with a thickness of 0.5 to 0.7 mm.

Cementation Procedure:

The specific cementation protocols for Variolink Esthetic LC and Vitique were followed as

per the manufacturers' instructions.

Clinical Evaluation:

Evaluations were performed at one week and three months post-placement.

Periodontal Health: Assessed using the modified Plaque Index (mPLI) and modified Bleeding

Index (mBI).

Color Match: Evaluated using a spectrophotometer (VITA Easyshade V) to determine the

color difference (ΔE) between the restored and adjacent teeth.

Restoration Integrity: Assessed using the modified United States Public health Service

(USPHS) criteria, which includes evaluating marginal adaptation and discoloration.

Experimental Workflow
The following diagram illustrates the workflow of the clinical study by Al-Anezi et al. (2025).
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Patient Recruitment and Group Allocation

Restoration and Cementation

Clinical Evaluation

Patient Selection (n=60)

Group Allocation

Variolink Esthetic LC Group (n=30) Vitique Group (n=30)

Veneer Cementation

Lithium Disilicate Veneer Fabrication (0.5-0.7mm)

Baseline Evaluation

1-Week Follow-up

3-Month Follow-up

Evaluation Metrics:
- mPLI & mBI

- Color Match (ΔE)
- USPHS Criteria

Click to download full resolution via product page

Caption: Workflow of the comparative clinical study.
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Conclusion
Based on the available short-term clinical data, both Variolink Esthetic LC and Vitique are

effective light-cured resin cements for the cementation of ceramic veneers, demonstrating

comparable performance in terms of color stability, marginal integrity, and biocompatibility.[4][5]

The choice between the two may come down to clinician preference, familiarity with the

system, and handling characteristics. It is important to acknowledge the limitation of the current

body of evidence, which is primarily based on a single short-term clinical study. Further long-

term clinical trials and independent in-vitro studies, particularly for Vitique, are warranted to

provide a more definitive and comprehensive comparison of their long-term performance and

durability. Researchers and clinicians should consider these factors when selecting a luting

agent for aesthetic restorations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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